Cas no 50427-81-1 (1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-)
50427-81-1 structure
Product Name:1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-
CAS No:50427-81-1
MF:C11H12N4O
MW:216.239181518555
CID:364910
PubChem ID:15836765
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-
- 5-amino-3-methyl-1-phenylpyrazole-4-carboxamide
- DTXSID60578750
- MUCXQQXKBTVCRB-UHFFFAOYSA-N
- F70644
- MFCD12547001
- 50427-81-1
- 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide
- AKOS005256538
- SCHEMBL2546507
-
- Inchi: 1S/C11H12N4O/c1-7-9(11(13)16)10(12)15(14-7)8-5-3-2-4-6-8/h2-6H,12H2,1H3,(H2,13,16)
- InChI Key: MUCXQQXKBTVCRB-UHFFFAOYSA-N
- SMILES: O=C(C1C(C)=NN(C2C=CC=CC=2)C=1N)N
Computed Properties
- Exact Mass: 216.10111102g/mol
- Monoisotopic Mass: 216.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 387.9±42.0 °C at 760 mmHg
- Flash Point: 188.4±27.9 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673844-100mg |
5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide |
50427-81-1 | 98% | 100mg |
¥6575.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673844-250mg |
5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide |
50427-81-1 | 98% | 250mg |
¥11749.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673844-1g |
5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide |
50427-81-1 | 98% | 1g |
¥23488.00 | 2024-05-11 |
1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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